Cas no 1806880-69-2 (3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl-)

• Product Name: 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl-
• CAS No: 1806880-69-2
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5191776
• Update Time: 2025-08-05

3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl-

• Inchi： 1S/C8H8F3NO/c1-4-2-5(7(9)10)6(3-13)8(11)12-4/h2,7,13H,3H2,1H3
• InChI Key： KQLBDRXDQCNBMG-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC(C(F)F)=C1CO

Additional information on 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl-

Introduction to 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl- (CAS No. 1806880-69-2)

3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl-, identified by its CAS number 1806880-69-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its 4-(difluoromethyl) and 2-fluoro-6-methyl substituents, contribute to its distinct chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The synthesis and characterization of 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl have been subjects of extensive research due to its potential role in the design of novel therapeutic agents. The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. Specifically, the 4-(difluoromethyl) group is known to enhance metabolic stability and binding affinity, while the 2-fluoro and 6-methyl groups contribute to the overall molecular rigidity and lipophilicity. These structural attributes make this compound an attractive scaffold for developing small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a growing interest in exploring pyridine-based compounds for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl aligns well with these trends, as it combines elements that have been previously demonstrated to interact effectively with biological targets. For instance, studies have shown that pyridine derivatives can modulate enzyme activity by binding to specific pockets on the enzyme surface. The fluorinated substituents in this compound are particularly interesting because they can enhance interactions with hydrogen bond donors and acceptors, thereby improving drug-receptor affinity.

One of the most compelling aspects of 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The ability to selectively inhibit kinase activity without affecting other enzymes has been a major goal in drug discovery. The unique structural features of this compound make it a promising candidate for designing kinase inhibitors by allowing precise tuning of binding interactions through modifications at the 4-(difluoromethyl), 2-fluoro, and 6-methyl positions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl with high accuracy. These computational studies have revealed that the compound can adopt multiple conformations depending on its environment, which could be exploited to optimize its binding affinity. Additionally, virtual screening techniques have been used to identify potential analogs of this compound that may exhibit even greater potency or selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they allow for rapid evaluation of large libraries of compounds without the need for extensive experimental work.

The synthesis of 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine into complex molecules more efficiently than ever before. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine at specific positions within the pyridine ring. These advances have not only facilitated the synthesis of this compound but also opened up new avenues for designing related molecules with tailored properties.

In conclusion, 3-Pyridinemethanol, 4-(difluoromethyl)-2-fluoro-6-methyl (CAS No. 1806880-69-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of fluorinated substituents with a pyridine backbone makes this compound an excellent candidate for further exploration in drug discovery. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.